2-Chloro-5-pyridineacetonitrile
Cat. No. B1347797
Key on ui cas rn:
39891-09-3
M. Wt: 152.58 g/mol
InChI Key: BLGUCBUETMYJTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][S:15](=[O:16])[CH3:17].[Cl:4][c:5]1[n:6][cH:7][c:8]([CH2:11][Cl:12])[cH:9][cH:10]1.[Na:1][C:2]#[N:3].[OH2:13]>>[C:2](#[N:3])[CH2:11][c:8]1[cH:7][n:6][c:5]([Cl:4])[cH:10][cH:9]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CS(C)=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCc1ccc(Cl)nc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#C[Na]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CCc1ccc(Cl)nc1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
